5-(1,1-Difluoroethyl)pyridin-2-amine

• IUPAC Name: 5-(1,1-difluoroethyl)pyridin-2-amine
• InChI: InChI=1S/C7H8F2N2/c1-7(8,9)5-2-3-6(10)11-4-5/h2-4H,1H3,(H2,10,11)
• InChI Key: UVLUZJBAPLGYGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)N)(F)F
• Molecular Formula: C7H8F2N2
• Molecular Weight: 158.15 g/mol

Description

5-(1,1-Difluoroethyl)pyridin-2-amine, also known as DFPA, is a chemical compound that has gained attention in the scientific community due to its potential use as a biomarker for early detection of Alzheimer's disease. DFPA is a small molecule that can easily cross the blood-brain barrier, making it an ideal candidate for imaging studies of the brain. In

Mechanism of Action

The mechanism of action of 5-(1,1-Difluoroethyl)pyridin-2-amine is not fully understood. However, studies have shown that 5-(1,1-Difluoroethyl)pyridin-2-amine can bind to beta-amyloid plaques in the brain, which are composed of aggregated amyloid-beta peptides. It is believed that 5-(1,1-Difluoroethyl)pyridin-2-amine binds to the hydrophobic core of these plaques, allowing for their visualization using PET imaging.
Biochemical and Physiological Effects:
5-(1,1-Difluoroethyl)pyridin-2-amine has been shown to have minimal biochemical and physiological effects in animal studies. It is rapidly metabolized and excreted from the body, with no evidence of toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

5-(1,1-Difluoroethyl)pyridin-2-amine has several advantages for lab experiments. It is a small molecule that can easily cross the blood-brain barrier, making it an ideal candidate for imaging studies of the brain. It has also been shown to have minimal biochemical and physiological effects, reducing the risk of confounding variables in experiments. However, 5-(1,1-Difluoroethyl)pyridin-2-amine has limitations in terms of its specificity for beta-amyloid plaques. It has been shown to bind to other proteins in the brain, such as tau, which can lead to false positives in imaging studies.

Future Directions

There are several future directions for research on 5-(1,1-Difluoroethyl)pyridin-2-amine. One area of research is the development of more specific biomarkers for Alzheimer's disease. While 5-(1,1-Difluoroethyl)pyridin-2-amine has shown promise in early detection of the disease, it is not specific to beta-amyloid plaques. Researchers are exploring the use of other imaging agents, such as tau-specific ligands, to improve the specificity of imaging studies. Another area of research is the use of 5-(1,1-Difluoroethyl)pyridin-2-amine in monitoring the progression of Alzheimer's disease. Studies have shown that 5-(1,1-Difluoroethyl)pyridin-2-amine binding correlates with disease severity, suggesting that it could be used to monitor disease progression and response to treatment. Finally, researchers are exploring the use of 5-(1,1-Difluoroethyl)pyridin-2-amine in other neurological disorders, such as Parkinson's disease, where beta-amyloid plaques have also been implicated.
Conclusion:
In conclusion, 5-(1,1-Difluoroethyl)pyridin-2-amine is a promising biomarker for early detection of Alzheimer's disease. Its small size and ability to cross the blood-brain barrier make it an ideal candidate for imaging studies of the brain. While it has limitations in terms of specificity, researchers are exploring ways to improve its accuracy and expand its use to other neurological disorders. Further research is needed to fully understand the mechanism of action of 5-(1,1-Difluoroethyl)pyridin-2-amine and its potential applications in clinical settings.

Synthesis Methods

5-(1,1-Difluoroethyl)pyridin-2-amine can be synthesized using a multistep process that involves the reaction of pyridine-2-amine with 1,1-difluoroethane. This reaction is catalyzed by a palladium complex and requires the use of a strong base, such as potassium carbonate. The resulting product is then purified using chromatography techniques to obtain 5-(1,1-Difluoroethyl)pyridin-2-amine in its pure form.

Scientific Research Applications

5-(1,1-Difluoroethyl)pyridin-2-amine has been used in scientific research as a biomarker for early detection of Alzheimer's disease. Studies have shown that 5-(1,1-Difluoroethyl)pyridin-2-amine can bind to beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. This binding can be visualized using positron emission tomography (PET) imaging, allowing for the early detection of Alzheimer's disease before symptoms appear.